Cas no 1823706-57-5 (3-Furanol, tetrahydro-4-(2-propen-1-yl)-)

• Product Name: 3-Furanol, tetrahydro-4-(2-propen-1-yl)-
• CAS No: 1823706-57-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD30148809
• CID: 5237874
• PubChem ID: 70303960
• Update Time: 2026-03-08

3-Furanol, tetrahydro-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-4-(2-propen-1-yl)-

• MDL： MFCD30148809
• Inchi： 1S/C7H12O2/c1-2-3-6-4-9-5-7(6)8/h2,6-8H,1,3-5H2
• InChI Key： DVVPXYBQHQSSCX-UHFFFAOYSA-N
• SMILES： O1CC(CC=C)C(O)C1

Additional information on 3-Furanol, tetrahydro-4-(2-propen-1-yl)-

Exploring the Versatile Applications of 3-Furanol, tetrahydro-4-(2-propen-1-yl)- (CAS No. 1823706-57-5) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-Furanol, tetrahydro-4-(2-propen-1-yl)- (CAS No. 1823706-57-5) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This tetrahydrofuran derivative, characterized by its allyl substitution and furan ring, is increasingly being studied for its potential in flavor and fragrance synthesis, pharmaceutical intermediates, and green chemistry applications. Researchers and industry professionals are actively exploring its reactivity patterns, particularly in catalytic hydrogenation and ring-opening reactions, which align with current trends toward sustainable chemical processes.

The growing demand for bio-based chemicals has put 3-Furanol derivatives in the spotlight, as they can be derived from renewable feedstock such as furfural. This connection to biomass conversion technologies answers frequent search queries about "sustainable alternatives to petrochemicals" and "green synthetic routes." The compound's oxygen-rich structure makes it particularly valuable for creating oxygenated solvents – a hot topic among formulators seeking eco-friendly industrial solutions.

From a molecular perspective, the presence of both hydroxyl functionality and allylic unsaturation in CAS 1823706-57-5 enables diverse chemical transformations. This dual reactivity pattern frequently appears in search terms like "multifunctional furan chemistry" and "selective modification of furan alcohols." Recent studies highlight its utility in constructing chiral building blocks for asymmetric synthesis – an area of intense research activity as evidenced by the surge in publications on "furan-based stereocenters."

In the flavor and fragrance industry, the compound's structural similarity to naturally occurring furanoid compounds has sparked innovation. Perfumers value its potential to contribute woody-herbaceous notes, while food scientists investigate its role in thermal process flavors. These applications respond to consumer searches for "natural identical flavor molecules" and "Maillard reaction modifiers." The compound's stability under various pH conditions makes it particularly interesting for functional food applications.

The material science sector has begun exploring 3-Furanol, tetrahydro-4-(2-propen-1-yl)- as a monomer for biodegradable polymers. This aligns with the booming interest in bio-based plastics, as seen in trending searches for "furan-containing polyesters" and "renewable polymer feedstocks." Its potential to undergo thiol-ene click chemistry makes it valuable for creating crosslinked networks with tunable properties – a subject frequently discussed in polymer innovation forums.

Analytical chemists have developed advanced methods for characterizing CAS 1823706-57-5, with GC-MS techniques and 2D NMR spectroscopy being particularly effective. These methodologies address common laboratory questions about "furan alcohol identification" and "structural elucidation of heterocycles." The compound's distinct spectroscopic signatures make it an interesting case study for analytical method development courses.

Looking forward, the scientific community anticipates expanded applications of 3-Furanol, tetrahydro-4-(2-propen-1-yl)- in medicinal chemistry, particularly as a scaffold for bioactive molecule design. Preliminary studies suggest its potential in modulating enzyme inhibition, though this requires further investigation. Such developments would answer growing searches about "privileged structures in drug discovery" and "heterocyclic pharmacophores."

For synthetic chemists, the compound serves as an excellent example of strategic bond formation in complex molecule construction. Its stereoelectronic properties enable interesting diastereoselective reactions, a subject of numerous organic chemistry webinars and graduate-level tutorials. The recent focus on "atom economy in synthesis" makes this molecule particularly relevant, as its structure allows for efficient transformations with minimal waste generation.